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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of enolicam sodium
solutions for use in research and drug development. Enolicam sodium is a non-steroidal anti-
inflammatory drug (NSAID) that functions through the inhibition of cyclooxygenase (COX)
enzymes. Proper solution preparation is critical for accurate and reproducible experimental
results.

Chemical Properties and Data

Enolicam sodium is the sodium salt of enolicam. It is important to note that both anhydrous
and monohydrate forms of enolicam sodium exist, which will affect molecular weight
calculations for solution preparation. Researchers should always refer to the manufacturer's
certificate of analysis for the specific lot of enolicam sodium being used. The information
presented here is based on publicly available data.
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Property Value Source
C17H11CIsNNaQ4S

Molecular Formula [1]
(anhydrous)

Molecular Weight 454.7 g/mol (anhydrous) [2]

CAS Number 59756-39-7 (anhydrous) [2]

Inhibition of cyclooxygenase
Mechanism of Action (COX-1 and COX-2) and [2]

lipoxygenase enzymes.[2]

Appearance Solid (form may vary) General Knowledge

Solubility Data

Quantitative solubility data for enolicam sodium in common laboratory solvents is not widely
published. However, based on its chemical structure as a sodium salt, it is expected to be
soluble in aqueous solutions. The following table provides a summary of expected solubility.

Solvent Solubility Notes

As a sodium salt, enolicam
] sodium is anticipated to readily
Water Expected to be highly soluble ) ] o
dissolve in water. This is the

recommended primary solvent.

Many NSAIDs are soluble in

DMSO. It can be used as an
DMSO (Dimethyl Sulfoxide) Likely soluble alternative solvent for

preparing concentrated stock

solutions.

Solubility in ethanol may be

lower than in water or DMSO.
Ethanol May be soluble o o

Empirical testing is

recommended.
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Experimental Protocols

Safety Precautions: Always handle enolicam sodium in accordance with the manufacturer's
safety data sheet (SDS). Use appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Work in a well-ventilated area.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution of Enolicam Sodium

This protocol describes the preparation of a 10 mM stock solution of enolicam sodium in
water. This stock solution can be further diluted to working concentrations for various in vitro
and in vivo experiments.

Materials:

Enolicam sodium (anhydrous, MW: 454.7 g/mol )

Sterile, deionized, or distilled water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes

Vortex mixer

0.22 um sterile syringe filter (optional, for sterile applications)

Procedure:

o Calculate the required mass of enolicam sodium:

o To prepare 10 mL of a 10 mM stock solution, the calculation is as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (g) = 0.010 mol/L x 0.010 L x 454.7 g/mol
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= Mass (g) = 0.004547 g = 4.55 mg

e Weigh the enolicam sodium:

o Using a calibrated analytical balance, carefully weigh out 4.55 mg of enolicam sodium
powder.

¢ Dissolve the enolicam sodium:

o

Transfer the weighed powder to a sterile 15 mL conical tube.

[¢]

Add a small volume of sterile water (e.g., 5 mL) to the tube.

[¢]

Vortex the tube vigorously until the powder is completely dissolved. The solution should be
clear and free of particulates.

[e]

If the powder does not dissolve readily, gentle warming (e.g., in a 37°C water bath) may
be applied.

e Adjust the final volume:
o Once the solid is fully dissolved, add sterile water to bring the final volume to 10 mL.
 Sterilization (Optional):

o For cell culture or other sterile applications, the solution can be sterilized by passing it
through a 0.22 pm syringe filter into a new sterile tube.

o Storage:

o Store the stock solution at -20°C for long-term storage. For short-term use, the solution
can be stored at 4°C for a few days. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Enolicam Sodium Solutions
for Cell-Based Assays

This protocol provides a general workflow for preparing working solutions of enolicam sodium
for treating cells in culture.
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Materials:

10 mM Enolicam Sodium Stock Solution (from Protocol 1)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or conical tubes

Sterile micropipettes and tips
Procedure:
o Determine the final desired concentration:

o The optimal concentration of enolicam sodium will vary depending on the cell type and
the specific assay. A concentration range of 1 uM to 100 uM is a common starting point for
in vitro studies with NSAIDs.

o Prepare serial dilutions:

o Itis recommended to prepare a series of intermediate dilutions from the 10 mM stock
solution to achieve the final working concentrations accurately.

o Example for preparing a 100 uM working solution:
» Dilute the 10 mM stock solution 1:100 in cell culture medium.

» For example, add 10 pL of the 10 mM stock solution to 990 uL of cell culture medium to
get a final volume of 1 mL of 100 uM enolicam sodium.

e Treat the cells:

o Add the appropriate volume of the working solution to the cell culture wells to achieve the
desired final concentration.

o Remember to include a vehicle control (cell culture medium with the same amount of
solvent used to dissolve the enolicam sodium, e.g., water) in your experiment.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Diagrams

Caption: Workflow for preparing enolicam sodium solutions.

Caption: Inhibition of COX-1 and COX-2 by enolicam sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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